Cas no 106129-20-8 (Isoquinoline, 1-[(3-chlorophenyl)methyl]-)

Isoquinoline, 1-[(3-chlorophenyl)methyl]- structure
106129-20-8 structure
Product Name:Isoquinoline, 1-[(3-chlorophenyl)methyl]-
CAS No:106129-20-8
MF:C16H12ClN
MW:253.726182937622
CID:1179784
Update Time:2024-08-05

Isoquinoline, 1-[(3-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 1-[(3-chlorophenyl)methyl]-
    • Inchi: 1S/C16H12ClN/c17-14-6-3-4-12(10-14)11-16-15-7-2-1-5-13(15)8-9-18-16/h1-10H,11H2
    • InChI Key: VSVHKEYLXUWQCZ-UHFFFAOYSA-N
    • SMILES: C1(CC2=CC=CC(Cl)=C2)C2=C(C=CC=C2)C=CN=1

Computed Properties

  • Exact Mass: 253.06596

Experimental Properties

  • Density: 1.219±0.06 g/cm3(Predicted)
  • Boiling Point: 397.6±22.0 °C(Predicted)
  • PSA: 12.89
  • pka: 5.39±0.30(Predicted)
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